4-Nitrobenzyl selenosulfuric acid

• CAS No.: 82571-50-4
• Molecular Formula: C7H7NO5SSe
• Molecular Weight: 296.2 g/mol
• IUPAC Name: 1-nitro-4-(sulfoselanylmethyl)benzene
• InChI: InChI=1S/C7H7NO5SSe/c9-8(10)7-3-1-6(2-4-7)5-15-14(11,12)13/h1-4H,5H2,(H,11,12,13)
• InChI Key: CFFTVEHQPVBZDP-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C[Se]S(=O)(=O)O)[N+](=O)[O-]
• Related CAS: 30876-75-6 (potassium salt)
• Synonyms: 4-nitrobenzyl selenosulfuric acid; 4-nitrobenzyl selenosulfuric acid, potassium salt; NBZSS; potassium p-nitrobenzyl selenosulfuric acid

Description

4-Nitrobenzyl selenosulfuric acid (CAS: 82571-50-4) is a selenosulfate ester derivative characterized by a 4-nitrobenzyl group attached to a selenosulfate moiety (HSeSO₃). This compound is likely utilized in organic synthesis, particularly in reactions where selenium’s unique reactivity—such as enhanced nucleophilicity or redox activity—is advantageous.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize 4-nitrobenzyl selenosulfuric acid, a comparative analysis with structurally related compounds is essential. Below is a detailed comparison based on functional groups, molecular properties, and applications:

2.1. 4-Nitrobenzyl Thiocyanate (CAS: 13287-49-5)

• Molecular Formula : C₈H₆N₂O₂S
• Molecular Weight : 194.21 g/mol
• Functional Group : Thiocyanate (–SCN)
• Key Differences: The thiocyanate group (–SCN) in this compound contrasts with the selenosulfate (–SeSO₃H) in 4-nitrobenzyl selenosulfuric acid. Sulfur in thiocyanate is replaced by selenium in selenosulfate, leading to differences in polarizability, bond strength, and reactivity. Selenium’s larger atomic radius and lower electronegativity may enhance nucleophilic substitution rates compared to sulfur analogs ().
• Applications : Thiocyanates are often used in polymer chemistry and as intermediates in agrochemical synthesis.

2.2. 2-Methyl-1-(4-nitrobenzyl)-1H-imidazole (CAS: 56643-86-8)

• Molecular Formula : C₁₁H₁₁N₃O₂
• Molecular Weight : 217.22 g/mol
• Functional Group : Nitrobenzyl-substituted imidazole
• Key Differences: While sharing the 4-nitrobenzyl group, this compound incorporates an imidazole ring, a nitrogen-containing heterocycle. The imidazole moiety confers basicity and coordination capacity, distinguishing it from the electrophilic selenosulfate group in 4-nitrobenzyl selenosulfuric acid ().
• Applications : Imidazole derivatives are prevalent in pharmaceuticals and catalysis.

2.3. 4-(4-Nitrobenzyl)pyridine

• Mentioned in : Metabolic pathway studies (Exact Mass: 214.0463758)
• Key Differences: This compound features a pyridine ring substituted with a nitrobenzyl group, differing in electronic properties from selenosulfate esters. Pyridine’s aromatic nitrogen influences solubility and reactivity, contrasting with selenium’s redox activity in selenosulfates ().

Research Findings and Limitations

• Reactivity: Selenium’s higher polarizability compared to sulfur may render 4-nitrobenzyl selenosulfuric acid more reactive in nucleophilic or redox-driven reactions ().
• Limitations: The provided evidence lacks direct comparative studies on selenosulfates versus thiocyanates or imidazoles. Further experimental data—such as kinetic studies, solubility measurements, and spectroscopic comparisons—are needed for a rigorous analysis.